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Abstract

1-Methoxy-3-nitropropane is a bifunctional organic molecule containing both an ether and a
nitroalkane functional group. This guide provides a comprehensive technical overview of its
synthesis, chemical properties, reactivity, and potential applications, particularly as a building
block in organic synthesis and drug discovery. Due to the limited availability of direct
experimental data for this specific compound in peer-reviewed literature, this document
leverages established principles of organic chemistry to propose synthetic routes, predict
spectroscopic data, and discuss its likely reactivity and handling considerations. All claims are
supported by references to analogous systems and foundational chemical knowledge.

Introduction

Nitroalkanes are versatile intermediates in organic synthesis, valued for their ability to
participate in a wide array of carbon-carbon bond-forming reactions and their facile conversion
into other functional groups such as amines and carbonyls.[1] The presence of an ether linkage
within the same molecule, as in 1-Methoxy-3-nitropropane, introduces an additional layer of
chemical functionality and potential for complex molecular architecture construction. The
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methoxy group can influence the molecule's solubility, polarity, and metabolic stability, making it
an intriguing scaffold for the development of novel chemical entities. This guide aims to serve
as a foundational resource for researchers interested in exploring the chemistry and potential
of 1-Methoxy-3-nitropropane.

Physicochemical Properties and Spectroscopic
Analysis

While experimental data for 1-Methoxy-3-nitropropane is not readily available, its key
physicochemical and spectroscopic properties can be predicted based on its structure and data
from analogous compounds.

licted Physicochemical :

Predicted o
Property ) Citation
Value/information
Molecular Formula C4HoNOs3
Molecular Weight 119.12 g/mol
Likely a colorless to pale
Appearance

yellow liquid

Estimated to be in the range of

Boiling Point

180-200 °C

Expected to be soluble in
Solubility common organic solvents. Low

to moderate solubility in water.

Predicted Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of organic
compounds. The following are predicted spectra for 1-Methoxy-3-nitropropane.

The proton NMR spectrum is predicted to show four distinct signals corresponding to the four
unique proton environments in the molecule.
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0 ~4.4 ppm (triplet, 2H): Protons on the carbon adjacent to the nitro group (-CH2—NO2).
These protons are significantly deshielded by the strong electron-withdrawing effect of the
nitro group.[2]

0 ~3.6 ppm (triplet, 2H): Protons on the carbon adjacent to the methoxy group (—CHz2—
OCHs).

0 ~3.3 ppm (singlet, 3H): Protons of the methoxy group (-OCH3).

0 ~2.2 ppm (quintet, 2H): Protons on the central methylene group (-CH2—CH2—CH3z-).

The carbon NMR spectrum is predicted to display four signals, one for each unique carbon
atom.

0 ~75 ppm: Carbon attached to the nitro group (—CH2—NO2).

0 ~70 ppm: Carbon attached to the ether oxygen (-CH2—OCH3).

0 ~59 ppm: Carbon of the methoxy group (—OCH3).

0 ~28 ppm: Central methylene carbon (-CH2—CH2—CH2-).

The IR spectrum is expected to show characteristic absorption bands for the nitro and ether
functional groups.

e ~1550 cm™1 (strong, asymmetric stretch): N—O stretching vibration of the nitro group.[2][3]

e ~1375 cm™1 (strong, symmetric stretch): N—O stretching vibration of the nitro group.[2][3]

e ~1100 cm™1 (strong): C-O stretching vibration of the ether linkage.

e ~2950-2850 cm~! (medium-strong): C—H stretching vibrations of the alkane backbone.

The mass spectrum under electron ionization (EI) is expected to show a molecular ion peak
(M*) at m/z = 119. Key fragmentation patterns would likely involve:

e o-cleavage at the ether linkage, leading to fragments such as [CH20CHs]* (m/z = 45).[4][5]
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e Loss of the nitro group (NO2), resulting in a fragment at m/z = 73.

e Cleavage of the C-C bonds in the propyl chain.

Synthesis of 1-Methoxy-3-nitropropane

Two plausible synthetic routes for 1-Methoxy-3-nitropropane are proposed based on well-
established organic reactions.

Route 1: Michael Addition

A straightforward approach involves the Michael addition of methanol to 1-nitropropene. This
reaction is typically base-catalyzed.

1-Nitropropene + CH30H / Base ‘

Methanol (CH3OH) > 1-Methoxy-3-nitropropane

Base (e.g., NaOCH3) ‘

Click to download full resolution via product page
Caption: Michael addition of methanol to 1-nitropropene.
Experimental Protocol (Proposed):

e To a solution of 1-nitropropene (1.0 eq) in anhydrous methanol (acting as both reactant and
solvent) at 0 °C, add a catalytic amount of sodium methoxide (0.1 eq).

 Stir the reaction mixture at room temperature and monitor its progress by thin-layer
chromatography (TLC).

o Upon completion, neutralize the reaction with a mild acid (e.qg., acetic acid).
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Remove the methanol under reduced pressure.

Partition the residue between water and a suitable organic solvent (e.g., diethyl ether).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to
yield the crude product.

Purify the product by fractional distillation under reduced pressure.

Route 2: Williamson Ether Synthesis

An alternative route is the Williamson ether synthesis, which involves the reaction of 3-nitro-1-
propanol with a methylating agent.[6][7]

+
3-Nitro-1-propanol Base

Alkoxide Intermediate + Methylating Agent

' |
Base (e.g., NaH) | ;

Methylating Agent (e.g., CH3I)

\AY

1-Methoxy-3-nitropropane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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